Cas no 1021031-32-2 (2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid)

• Product Name: 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid
• CAS No: 1021031-32-2
• MF: C₁₉H₂₂N₆O₄
• MW: 398.415783405304
• CID: 6283323
• PubChem ID: 42109341
• Update Time: 2025-11-01

2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid
• 2-(1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3-dihydro-1H-purin-7(6H)-yl)acetic acid
• F5038-0128
• 1021031-32-2
• 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)purin-7-yl]acetic acid
• Z992054090
• AKOS005756647
• VU0632184-1

• Inchi： 1S/C19H22N6O4/c1-21-16-15(17(28)22(2)19(21)29)25(12-14(26)27)18(20-16)24-10-8-23(9-11-24)13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3,(H,26,27)
• InChI Key： QZIQSCXRNLZBHT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C(N2CC(=O)O)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 398.17025320g/mol
• Monoisotopic Mass: 398.17025320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid

Introduction to 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic Acid (CAS No. 1021031-32-2)

2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021031-32-2, is characterized by its complex molecular structure, which includes multiple functional groups that contribute to its unique chemical properties. The presence of a purine core and a phenylpiperazine moiety makes this molecule a promising candidate for various biological applications.

The< strong>purine scaffold is a well-known motif in medicinal chemistry due to its prevalence in nucleic acids and its ability to interact with biological targets. Specifically, the 2-amino purine derivative in this compound exhibits potential as an inhibitor of enzymes and receptors involved in critical cellular processes. The< strong>phenylpiperazine group further enhances the compound's pharmacological profile by introducing additional binding sites for biological targets. This combination of structural features makes 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid a versatile tool for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target neurological disorders. The< strong>phenylpiperazine moiety is particularly relevant in this context, as it is known to interact with serotonin receptors and other neurotransmitter systems. This interaction has been exploited in the development of drugs for conditions such as depression, anxiety, and schizophrenia. The incorporation of this group into the< strong>purine core of 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-yl)-2,3,6,7-tetrahydro-1H-purin-7-yl]acetic acid suggests potential applications in these therapeutic areas.

The< strong>dioxo group within the molecule contributes to its stability and reactivity under various conditions. This feature is particularly important in pharmaceutical applications where the compound must maintain its integrity during synthesis and storage. Additionally, the< strong>tetrahydro-1H-purin part of the structure suggests that this compound may exhibit bioavailability properties that are favorable for oral administration. These characteristics make 2-[1,3-dimethyl-2,6-dioxo-8-(4-phenylpiperazin-1-y)-l]-acetic acid a promising candidate for further development as an active pharmaceutical ingredient (API).

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic synthesis and purification methods are employed to achieve the desired product. The complexity of the synthesis underscores the importance of rigorous quality control measures to ensure that the final product meets pharmaceutical standards.

In terms of biological activity, preliminary studies have shown that 2-[1,3-dimethyl-l],6-dioxo-o-(4-phenoxy)piperizin-l]-acetic acid exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and target proteins. Further experimental validation is required to confirm these predictions and to explore potential therapeutic applications.

The development of new drugs is often accompanied by extensive preclinical testing to assess safety and efficacy. In vitro studies have been conducted to evaluate the cytotoxicity and pharmacological activity of 2-[l],3-dimethyl-l),6-dioxo-o(4-phenoxy)piperizin-l]-acetic acid. These studies have provided valuable insights into its potential as a therapeutic agent. However; additional research is needed to fully understand its mechanism of action and to identify any potential side effects.

The pharmaceutical industry continually seeks innovative compounds that can address unmet medical needs. The unique structure of 2-[l],3-dimethyl-l),6-dioxo-o(4-phenoxy)piperizin-l]-acetic acid positions it as a valuable asset in this pursuit. Its combination of structural features makes it a versatile candidate for further exploration in drug discovery programs targeting neurological disorders among other conditions.

In conclusion; 2-[l],3-dimethyl-l),6-dioxo-o(4-phenoxy)piperizin-l]-acetic acid (CAS No.1021031- 32 -2) is a promising compound with significant potential in pharmaceutical research. Its complex molecular structure; which includes functional groups such aspurine; phenylpiperazine; anddioxo; makes it a versatile tool for drug discovery. Further research is needed to fully elucidate its biological activity; mechanism of action; and therapeutic potential; but preliminary findings suggest that it could be a valuable addition to ongoing drug development efforts.